Cas no 107783-45-9 (3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid)

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid is a structurally complex bicyclic compound featuring a fused azabicyclo[3.2.1]octane core. The molecule incorporates a benzoyloxy group at the 3-position and a methoxycarbonyl moiety at the 2-position, along with a carboxylic acid functionality at the 8-position. This arrangement imparts unique reactivity and potential utility as an intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The bicyclic framework offers rigidity, which may enhance stereochemical control in downstream reactions. Its multifunctional design allows for selective modifications, making it valuable for exploratory research in medicinal chemistry and asymmetric synthesis. The compound’s stability under standard handling conditions further supports its practical use in laboratory settings.
3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid structure
107783-45-9 structure
Product Name:3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid
CAS No:107783-45-9
MF:C17H19NO6
MW:333.335865259171
CID:97989
PubChem ID:73554039
Update Time:2025-11-02

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid
    • Coccinic acid
    • Lanosta-9(11),24-dien-26-oicacid, 3-oxo-, (24E)- (9CI)
    • (+)-Coccinicacid
    • [ "" ]
    • 107783-45-9
    • 3-benzoyloxy-2-methoxycarbonyl-8-azabicyclo[3.2.1]octane-8-carboxylic acid
    • 3-benzoyloxy-4-methoxycarbonyl-8-azabicyclo[3.2.1]octane-8-carboxylic acid
    • AKOS022184834
    • Lanosta-9(11),24-dien-26-oic acid, 3-oxo-, (24E)-
    • Coccinicaci
    • MDL: MFCD17214835
    • Inchi: 1S/C17H19NO6/c1-23-16(20)14-12-8-7-11(18(12)17(21)22)9-13(14)24-15(19)10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3,(H,21,22)
    • InChI Key: PNJFEOGCMIEFTL-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1CC2CCC(C1C(=O)OC)N2C(=O)O

Computed Properties

  • Exact Mass: 454.34500
  • Monoisotopic Mass: 333.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 485.9±55.0 °C at 760 mmHg
  • Flash Point: 247.7±31.5 °C
  • PSA: 54.37000
  • LogP: 7.60790
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C
  • pka: 5.01±0.19(Predicted)

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid Security Information

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid Pricemore >>

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3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid Related Literature

  • 1. CXCII.—Substances related to cochenillic and carminic acids. Part I. Synthesis of the methyl ether of β- and of γ-coccinic acid
  • 2. Synthesis and reactions of 7-methylpyrano[4,3-b]pyran-2,5-dione
    F. C. Cheng,S. F. Tan J. Chem. Soc. C 1968 543
  • 3. 121. A synthesis of Helminthosporin
    Harold Raistrick,Robert Robinson,Alexander R. Todd J. Chem. Soc. 1933 488
  • 5. Obituary notices: Robert Addie, 1870–1934; William Dalrymple Borland, 1863–1934; Richard Arthur Bush, 1863–1933; Robert Martin Craven, 1870–1934; Juan Pedige Charles Chandrasena, 1887–1934; Robert English, 1870–1934; Morris Broad Fowler, 1870–1934; George Fry, 1843–1934; George Gray, 1848–1934; John Haworth, 1869–1934; Andrew Norman Meldrum, 1876–1934; William F. Sandrock, 1909–1933; B. D. Steele; Bertram Vincent Storr, 1878–1934; George Tate, 1858–1933; Henry White, 1867–1934; W. Frank J. Wood, 1877–1934
    R. T. Thomson,W. A. Bush,W. M. Cumming,N. Rae,P. G. J. Gueterbock,J. A. Voelcker,H. G. Denham,J. H. Garner,M. O. Forster,A. Robertson,L. S. Bagster,S. O. Rawling,F. W. Kay,F. W. Richardson J. Chem. Soc. 1934 1468

Additional information on 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid

Comprehensive Guide to 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid (CAS No. 107783-45-9)

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid (CAS No. 107783-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, featuring both benzoyl and methoxycarbonyl functional groups, presents unique properties that make it valuable for various applications. Researchers and industry professionals frequently search for information on its synthesis, applications, and potential benefits, making it a topic of interest in modern chemistry discussions.

The compound's molecular structure combines an 8-azabicyclo[3.2.1]octane core with ester functionalities, which contribute to its reactivity and versatility. Its CAS No. 107783-45-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases. The presence of the benzoyloxy and methoxycarbonyl groups enhances its utility in synthetic chemistry, particularly in the development of novel pharmaceutical intermediates.

One of the key areas of interest for 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid is its potential role in drug discovery. The bicyclic framework is structurally similar to tropane alkaloids, which are known for their biological activity. This similarity has led researchers to explore its use in designing new therapeutic agents, particularly for neurological and metabolic disorders. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds in accelerating the identification of lead molecules.

In addition to pharmaceutical applications, CAS No. 107783-45-9 is also studied for its chemical properties, such as stability, solubility, and reactivity under various conditions. These characteristics are critical for optimizing its use in synthetic pathways and industrial processes. For instance, the compound's ester groups make it a candidate for catalytic transformations, which are a hot topic in green chemistry and sustainable synthesis.

The synthesis of 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid typically involves multi-step organic reactions, including acylation and esterification. Researchers often seek detailed protocols for its preparation, reflecting the growing demand for efficient and scalable synthetic methods. Advances in automation and machine learning have also influenced how chemists approach the synthesis of complex molecules like this one, making it a relevant subject in contemporary chemical research.

From a commercial perspective, the compound is available through specialized chemical suppliers, often listed under its CAS No. 107783-45-9 or systematic name. Its pricing and availability can vary depending on purity and scale, which are common queries among buyers. The rise of e-commerce platforms for laboratory chemicals has made it easier for researchers to access such compounds, further driving interest in their properties and applications.

Another trending topic related to 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid is its potential role in nanotechnology and material science. The bicyclic structure could serve as a building block for designing functional materials with tailored properties. This interdisciplinary approach aligns with the broader scientific community's focus on innovation and cross-disciplinary collaboration.

Safety and handling of CAS No. 107783-45-9 are also frequently discussed. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling. Such precautions are essential for maintaining a safe research environment and are often emphasized in safety guidelines.

In summary, 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid (CAS No. 107783-45-9) is a compound of significant scientific and industrial interest. Its unique structure and functional groups make it a versatile candidate for pharmaceutical development, synthetic chemistry, and material science. As research continues to evolve, this compound is likely to remain a focal point for innovation, driven by advancements in AI, automation, and sustainable chemistry.

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